Cas no 1804490-86-5 (3-Cyano-4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine)
3-Cyano-4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative characterized by its unique substitution pattern, which imparts significant chemical versatility. The presence of multiple fluorine atoms and a cyano group enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its trifluoromethyl and difluoromethyl groups contribute to improved metabolic stability and lipophilicity, while the cyano functionality offers a handle for further derivatization. This compound is particularly useful in the development of bioactive molecules, where its structural features can influence binding affinity and selectivity. Its high purity and well-defined properties ensure consistent performance in synthetic applications.
1804490-86-5 structure
Product Name:3-Cyano-4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine
CAS No:1804490-86-5
MF:C8H2F6N2
MW:240.105302333832
CID:4871636
Update Time:2025-06-07
3-Cyano-4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Cyano-4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine
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- Inchi： 1S/C8H2F6N2/c9-4-2-16-6(8(12,13)14)3(1-15)5(4)7(10)11/h2,7H
- InChI Key： FJGXYZLNYGPIIZ-UHFFFAOYSA-N
- SMILES： FC1=CN=C(C(F)(F)F)C(C#N)=C1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 293
- XLogP3: 2.2
- Topological Polar Surface Area: 36.7
3-Cyano-4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029047632-1g |
3-Cyano-4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine |
1804490-86-5 | 97% | 1g |
$1,460.20 | 2022-04-02 |
3-Cyano-4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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